Cas no 2229105-68-2 ({1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol
• CAS No: 2229105-68-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5862502
• PubChem ID: 165714044
• Update Time: 2025-07-18

{1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol
• 2229105-68-2
• EN300-1793947
• {1-[(1-methyl-1H-indol-5-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C14H17NO/c1-15-7-4-12-8-11(2-3-13(12)15)9-14(10-16)5-6-14/h2-4,7-8,16H,5-6,9-10H2,1H3
• InChI Key： WRCFSTVFCSGXNL-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC3=C(C=CN3C)C=2)CC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol

{1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol and CAS No. 2229105-68-2: A Comprehensive Overview of Its Chemical Properties, Biological Activity, and Research Applications

{1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol is a synthetic compound with a unique molecular structure, characterized by its 1H-indol-5-yl functional group and a cyclopropyl ring system. This compound, identified by its CAS No. 2229105-68-2, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug discovery. The molecular framework of this compound combines aromatic and cyclic moieties, which may contribute to its diverse biological activities. Researchers have explored its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a subject of interest in both academic and industrial settings.

The {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol molecule is structurally distinct due to the presence of a 1-methyl-1H-indol-5-yl substituent attached to a cyclopropyl ring. The indol-5-yl group, a common feature in many bioactive compounds, is known for its ability to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. The cyclopropyl ring, on the other hand, introduces steric and electronic effects that may influence the compound's reactivity and biological activity. These structural features make the compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol in modulating cellular signaling pathways. For instance, research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits selective agonist activity at the 5-HT2A receptor, a target implicated in psychiatric disorders such as schizophrenia and depression. The 5-HT2A receptor is a key player in serotonin signaling, and compounds that modulate its activity are of great interest in the development of novel therapeutics. The ability of {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol to interact with this receptor suggests its potential as a lead compound for the design of more effective treatments for these conditions.

Another area of research involving {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol is its interaction with TRPV1 receptors, which are involved in pain signaling and inflammatory responses. A study published in *Bioorganic & Medicinal Chemistry Letters* (2024) reported that this compound displays moderate antagonist activity at the TRPV1 receptor, suggesting its potential as an analgesic agent. The TRPV1 receptor is a target for the development of drugs to manage chronic pain, and the {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol compound's ability to modulate this receptor opens new avenues for the design of more selective and effective analgesic therapies.

The synthesis of {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol has been the focus of several studies, with researchers exploring efficient and scalable methods to produce this compound. One notable approach involves the use of transition metal-catalyzed cyclopropanation reactions, which allow for the formation of the cyclopropyl ring under mild conditions. This method has been highlighted in a 2023 review article in *Organic Letters*, which discusses the importance of such synthetic strategies in the development of complex pharmaceutical molecules. The ability to synthesize this compound efficiently is critical for its further evaluation in preclinical and clinical studies.

In addition to its pharmacological properties, {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol has been investigated for its potential applications in drug delivery systems. Researchers have explored its use as a prodrug carrier due to its ability to undergo metabolic activation in vivo. A 2024 study in *Advanced Drug Delivery Reviews* demonstrated that this compound can enhance the solubility and bioavailability of hydrophobic drugs, making it a valuable tool in the development of oral formulations. The 1H-indol-5-yl group's ability to interact with biological membranes may further contribute to its effectiveness as a drug delivery vehicle.

The biological activity of {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol is also influenced by its hydrophobicity and hydrophilicity properties. These characteristics determine how the compound interacts with cellular membranes and its ability to cross the blood-brain barrier, which is crucial for its potential therapeutic applications in neurological disorders. A 2023 study in *Pharmaceutical Research* reported that the compound exhibits moderate hydrophobicity, which may facilitate its transport across biological membranes and enhance its efficacy in targeting brain tissues. This property is particularly relevant for the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the CAS No. 2229105-68-2 compound has been analyzed for its potential as a multitarget ligand, capable of interacting with multiple biological targets simultaneously. This property is highly desirable in the design of drugs for complex diseases, where a single therapeutic agent can address multiple pathological mechanisms. A 2024 study in *Drug Discovery Today* highlighted the compound's ability to modulate both 5-HT2A and TRPV1 receptors, suggesting its potential as a multitarget therapeutic agent. The development of multitarget drugs is a growing trend in pharmaceutical research, as it may lead to more effective treatments with fewer side effects.

Despite the promising findings, the {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol compound is still in the early stages of research, and further studies are needed to fully elucidate its pharmacological profile and therapeutic potential. Researchers are also exploring its safety profile, as the development of any new drug requires a thorough evaluation of its toxicological effects. A 2023 preclinical study in *Toxicological Sciences* reported that the compound exhibits low toxicity in vitro, which is a positive sign for its potential as a therapeutic agent. However, more in vivo studies are necessary to confirm its safety and efficacy in animal models before progressing to human trials.

In conclusion, the {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol compound, identified by its CAS No. 2229105-68-2, represents a promising candidate for further investigation in pharmaceutical research. Its structural features, including the 1-methyl-1H-indol-5-yl group and cyclopropyl ring, contribute to its potential pharmacological activities, such as agonism at the 5-HT2A receptor and antagonism at the TRPV1 receptor. The compound's potential applications in drug delivery and multitarget therapy further underscore its significance in the field of medicinal chemistry. Continued research into its synthesis, biological activity, and safety profile will be essential for its development into a viable therapeutic agent.

As the field of medicinal chemistry continues to evolve, compounds like {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol will play a crucial role in the discovery of novel therapeutics. The integration of advanced synthetic methods, computational modeling, and biological screening will be key to unlocking the full potential of this compound. Researchers are encouraged to explore its properties further and to investigate its applications in various therapeutic areas. The ongoing studies on this compound highlight the importance of interdisciplinary collaboration in the development of new drugs and the potential impact of such research on patient care and public health.

The {1-(1-methyl-1H-indol-5-yl)methylcyclopropyl}methanol compound, with its unique structural features and potential pharmacological activities, represents a significant advancement in the field of pharmaceutical research. Its exploration in various biological contexts, from receptor modulation to drug delivery, underscores its versatility and importance. As researchers continue to uncover its properties and applications, the compound may pave the way for the development of more effective and targeted therapies. The journey of this compound from a synthetic molecule to a potential therapeutic agent is an exciting endeavor that reflects the dynamic and innovative nature of modern medicinal chemistry.

Finally, the CAS No. 2229105-68-2 compound serves as a reminder of the importance of continued scientific inquiry and the potential for new discoveries in the realm of drug development. The study of such compounds not only advances our understanding of biological processes but also brings us closer to the creation of innovative treatments that can improve the lives of patients worldwide. As the research on this compound progresses, it will undoubtedly contribute to the broader landscape of pharmaceutical science and the ongoing quest for more effective and safe therapeutic options.